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Chemical Profile: 4-Hexadecylaniline

Property Specification / Value

Chemical Name 4-Hexadecylaniline

CAS Number 79098-13-8 [1] [2]

Molecular Formula C₂₂H₃₉N [1] [2]

Molecular Weight 317.55 g/mol [1]

Purity 95% min. [1] / 97% [2]

Melting Point 53-56 °C [1] [2]

Boiling Point 254 °C at 15 Torr [1]

Flash Point >230 °F (≈113 °C) [1] [2]

Density 0.892 g/cm³ [1]

Refractive Index 1.501 [1]
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Storage & Handling Guidelines

Storage Conditions: The product should be kept in a cool, dry place away from heat and direct
sunlight [1].

Stability: It is noted as stable under normal temperatures and pressures [1].
Personal Protective Equipment (PPE): When handling the solid powder, use a dust mask type N95

(US), eyeshields, and gloves [2].

Troubleshooting FAQs

Q1: What is the long-term stability of 4-Hexadecylaniline, and how should I store it? The chemical is

stable under standard laboratory temperatures and pressures. For long-term storage, it is crucial to keep it in

a tightly sealed container in a cool, dry, and dark place, such as a desiccator in a refrigerated storage unit.

This prevents degradation from moisture and heat, and avoids exposure to direct sunlight [1].

Q2: I notice my 4-Hexadecylaniline is a solid. Is this normal? Yes, this is expected. 4-Hexadecylaniline

has a melting point between 53-56°C [1] [2]. At typical room temperatures, it will be a solid material.

Q3: What safety precautions should I take when handling this compound? The compound is a

combustible solid [2]. It may cause eye irritation, skin irritation, and can target the respiratory system [2].

Always wear appropriate PPE, including gloves and safety glasses, and work in a well-ventilated area,

preferably inside a fume hood, to avoid inhaling dust [2].

Experimental Protocol & Application

The following diagram outlines a general workflow for using 4-Hexadecylaniline in the synthesis of

functionalized materials, based on a published procedure [3]:
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Start Experiment

Reagent Preparation:
- 4-Hexadecylaniline
- Base (e.g., Na₂CO₃)

- Electrophile (e.g., 5-chloro-2-nitrobenzotrifluoride)

Reflux Reaction
(Ethanol solvent, 3 days)

Post-Reaction Workup:
1. Cool to room temp
2. Filter suspension

3. Concentrate via rotary evaporation

Purification:
Column Chromatography

(Silica gel, CHCl₃/Hexane)

Final Product
(Yellow powder)

Click to download full resolution via product page

Application Example: Synthesis of N-hexadecyl-4-nitro-3-(trifluoromethyl)aniline (Amp-NTA) [3]

This protocol details the use of 4-Hexadecylaniline to create a functional nitric oxide (NO) donor molecule

for light-triggered release applications.

Procedure:
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Add 4-Hexadecylaniline (5.348 g, 22.15 mmol) and sodium carbonate (Na₂CO₃, 2.347 g,

22.15 mmol) to 50 mL of ethanol in a round-bottom flask.
Reflux the mixture for 20 minutes with continuous stirring.

Add 5-chloro-2-nitrobenzotrifluoride (645 μL, 4.43 mmol) to the refluxing mixture.
Continue stirring and refluxing for 3 days.

After completion, allow the suspension to cool to room temperature.
Filter the reaction mixture and concentrate the filtrate using a rotary evaporator.

Extract the crude product with chloroform and purify it using column chromatography on silica
gel with a chloroform/hexane (1:1) mobile phase.

The product, Amp-NTA, is obtained as a yellow powder (yield: 56.2%).

Key Techniques & Instrumentation:

Purification: Column Chromatography [3].

Characterization: ( ^1H )-NMR, ( ^{13}C )-NMR, Mass Spectrometry (ESI-MS, HR-MS) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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